N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-[(2-chlorophenyl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C27H21ClN4O4/c1-16-6-8-21-19(10-16)25-26(27(34)31(14-29-25)12-17-4-2-3-5-20(17)28)32(21)13-24(33)30-18-7-9-22-23(11-18)36-15-35-22/h2-11,14H,12-13,15H2,1H3,(H,30,33)
• InChI Key: ZSUCMTHLTRHWLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4Cl)CC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C27H21ClN4O4
• Molecular Weight: 500.9 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H21ClN4O4 and its molecular weight is 500.94. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Agent

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide and similar compounds have demonstrated potent antimicrobial and antioxidant activities. These compounds, including various benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties, have been synthesized and characterized. They exhibit significant in-vitro antimicrobial activity against a range of bacteria and fungi, along with strong antioxidant activities (Naraboli & Biradar, 2017).

Radioligand for A2B Adenosine Receptors

The compound is a selective antagonist ligand for A2B adenosine receptors. It has been used as a radioligand in pharmacological studies, particularly for binding assays to explore the characteristics of human A2B adenosine receptor subtype (Baraldi et al., 2004).

Anticonvulsant Activity

Similar indoline derivatives of the compound have been synthesized and evaluated for anticonvulsant activities. These studies include in-silico molecular docking to establish molecular interactions with Na+ channels and GABAA receptors, demonstrating significant anticonvulsant activity against both maximal electroshock test and subcutaneous pentylenetetrazole screens (Nath et al., 2021).

Tubulin Inhibitor in Preclinical Development

Compounds like this compound are potent tubulin inhibitors and have been synthesized for preclinical development. These compounds have been characterized by sophisticated NMR experiments and X-ray crystallography (Knaack et al., 2001).

Antitumor Agents

N-aryl(indol-3-yl)glyoxamides, based on a similar structural skeleton, have been synthesized and studied for their cytotoxic effects on various cancer cell lines, including human cervix carcinoma and leukemia. These compounds have shown significant IC50 values, indicating potent antitumor activity (Marchand et al., 2009).